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Compound of Interest

Compound Name: Chlorin E4

Cat. No.: B1264338 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

photosensitive compounds like Chlorin e4 is paramount to ensure laboratory safety and

experimental integrity. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, based on available safety data and

general laboratory best practices.

Chemical and Safety Data
While a comprehensive Safety Data Sheet (SDS) for Chlorin e4 is not readily available in

public domains, the following information has been compiled from various chemical suppliers

and safety resources. It is crucial to treat Chlorin e4 as a potentially hazardous substance and

handle it with the utmost care.
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Identifier Value Source

CAS Number 550-52-7 [1][2]

Molecular Formula C₃₃H₃₆N₄O₄ [1][2]

Molecular Weight 552.66 g/mol [2]

Storage Conditions
Store at –20 °C, protect from

light.

Appearance Data not available

Odor Data not available

Boiling Point Data not available

Melting Point Data not available

Flash Point Data not available

Solubility Data not available

Personal Protective Equipment (PPE)
Given the lack of specific toxicological data for Chlorin e4, a cautious approach is necessary.

The following PPE is recommended as a minimum standard when handling Chlorin e4 in a

laboratory setting. These recommendations are based on general best practices for handling

chemical compounds for research.
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Protection Type Specific Recommendations

Eye and Face Protection
Wear chemical safety goggles. A face shield

may be necessary for splash-prone procedures.

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile or

neoprene), a lab coat, and closed-toe shoes.

For larger quantities or increased risk of

exposure, chemical-resistant aprons or coveralls

are recommended.

Respiratory Protection

Work in a well-ventilated area, preferably within

a chemical fume hood, to minimize inhalation

exposure. If aerosols may be generated, a

NIOSH-approved respirator may be necessary.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the key steps for safely handling Chlorin e4 from receipt to disposal,

emphasizing the need to protect the compound from light to maintain its integrity.

1. Receiving and Storage:

Upon receipt, immediately transfer the Chlorin e4 container to a freezer set at or below

-20°C.

Log the compound in your chemical inventory system.

Ensure the storage location is clearly labeled and protected from light.

2. Preparation for Use:

Before use, allow the container to equilibrate to room temperature in a desiccator to prevent

condensation.

All handling and preparation of Chlorin e4 solutions must be conducted in a dimly lit room or

under red light to prevent photodegradation. In laboratory settings, this can be achieved by

wrapping flasks and tubes in aluminum foil.
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Perform all weighing and solution preparation within a certified chemical fume hood.

3. Handling and Use:

Use dedicated spatulas and glassware for handling Chlorin e4 to prevent cross-

contamination.

Avoid generating dust or aerosols.

If working with solutions, use a calibrated pipette for accurate measurement.

Keep containers tightly sealed when not in use.

4. Spill Management:

In case of a small spill, absorb the material with an inert absorbent material (e.g., vermiculite,

sand).

Collect the contaminated material into a sealed, labeled container for hazardous waste

disposal.

Ventilate the area of the spill.

For larger spills, evacuate the area and follow your institution's emergency procedures.

5. Disposal Plan:

All waste materials contaminated with Chlorin e4, including empty containers, used gloves,

and absorbent materials, must be disposed of as hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of Chlorin e4 down the drain.

Experimental Workflow for Handling Chlorin E4
The following diagram illustrates a typical workflow for handling Chlorin e4 in a research

laboratory, from initial retrieval to final waste disposal.
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1. Retrieve Chlorin E4
from -20°C Storage

2. Equilibrate to Room
Temperature (in dark)

3. Prepare Solutions
in Fume Hood (low light)

4. Conduct Experiment
(protect from light)

5. Decontaminate Glassware
and Work Surfaces

6. Collect All Waste
(solid and liquid)

7. Label and Store
Hazardous Waste

8. Arrange for Professional
Hazardous Waste Disposal

Click to download full resolution via product page

Figure 1. A step-by-step workflow for the safe handling and disposal of Chlorin E4 in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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